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Compound of Interest

Compound Name: Naranol

Cat. No.: B14165536 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and procedural steps for the safe

disposal of Naranol, a tetracyclic compound with antidepressant, anxiolytic, and antipsychotic

properties.[1] Although Naranol was never marketed, its psychoactive nature necessitates

careful handling and disposal to prevent potential environmental contamination and ensure

regulatory compliance.

Key Chemical Properties of Naranol
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal.

Property Value

Molecular Formula C₁₈H₂₁NO₂

Molar Mass 283.371 g·mol⁻¹

Synonyms W-5494A

Reported Activities Antidepressant, Anxiolytic, Antipsychotic
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The following diagram outlines the recommended decision-making process for the proper

disposal of Naranol. This workflow emphasizes a hierarchy of controls, prioritizing institutional

procedures and consultation with safety professionals.
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Experimental Protocols for Disposal
In the absence of a specific Safety Data Sheet (SDS) for Naranol, general protocols for the

disposal of unused or expired research pharmaceuticals should be strictly followed. These

procedures are designed to comply with regulations such as the Resource Conservation and

Recovery Act (RCRA).

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves (e.g., nitrile) when handling Naranol waste.

2. Waste Segregation and Containment:

Solid Waste:

Place non-sharp, solid materials contaminated with Naranol (e.g., gloves, weigh boats,

contaminated absorbent pads) into a designated, leak-proof container with a liner.

The container must be clearly labeled as "Hazardous Waste," with the chemical name

"Naranol Solid Waste" and appropriate hazard symbols.

Keep the container sealed when not in use and store it in a designated satellite

accumulation area.

Liquid Waste:

Carefully pour liquid waste containing Naranol into a compatible, shatter-proof container.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Label the container as "Hazardous Waste," with "Naranol Liquid Waste," the solvent

composition, and an approximate concentration.

Store the sealed container in secondary containment to prevent spills.

Contaminated Sharps:
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Dispose of all sharps (needles, syringes, broken glass) contaminated with Naranol in a

designated, puncture-resistant sharps container.

Label the container as "Hazardous Waste," "Sharps," and "Contaminated with Naranol."

3. Final Disposal Procedure:

Consult EHS: Your institution's Environmental Health and Safety (EHS) department is the

primary resource for guidance on hazardous waste disposal.[2] They can provide information

on specific institutional policies and regulatory requirements.

Licensed Waste Contractor: The disposal of Naranol waste must be handled by a licensed

hazardous waste disposal contractor.[3] Your EHS office will have procedures in place for

scheduling waste pickup.

Documentation: Maintain meticulous records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Important Considerations:

Unidentified Psychoactive Compounds: As a psychoactive substance, Naranol should be

handled with the same precautions as controlled substances, even if it is not officially

scheduled. This includes preventing diversion and ensuring secure storage of waste.

Prohibited Disposal Methods:

Do not dispose of Naranol down the drain. Pharmaceutical waste can contaminate

waterways and have adverse effects on aquatic life.

Do not dispose of Naranol in the regular trash. This can lead to environmental

contamination and potential for accidental exposure.[4]

Decontamination of Labware: For reusable labware, a triple-rinse procedure with a suitable

solvent is recommended. The rinsate should be collected and disposed of as hazardous

liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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